N-(2,4-dimethylphenyl)-2-((3-(3,5-dimethylphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide

• IUPAC Name: N-(2,4-dimethylphenyl)-2-[[3-(3,5-dimethylphenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C24H25N3O2S2/c1-14-5-6-19(17(4)10-14)25-21(28)13-31-24-26-20-7-8-30-22(20)23(29)27(24)18-11-15(2)9-16(3)12-18/h5-6,9-12H,7-8,13H2,1-4H3,(H,25,28)
• InChI Key: DNQKOSGQGFLRAV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CSC2=NC3=C(C(=O)N2C4=CC(=CC(=C4)C)C)SCC3)C
• Molecular Formula: C24H25N3O2S2
• Molecular Weight: 451.6 g/mol

Description

N-(2,4-dimethylphenyl)-2-((3-(3,5-dimethylphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C24H25N3O2S2 and its molecular weight is 451.6. The purity is usually 95%.
BenchChem offers high-quality N-(2,4-dimethylphenyl)-2-((3-(3,5-dimethylphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,4-dimethylphenyl)-2-((3-(3,5-dimethylphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Derivatives Synthesis and Structural Analysis

Heterocyclic-Derivatives of Guanidine

Research has demonstrated the formation and X-ray structure determination of dimethylamino-diphenyl-dihydropyrrolo[1,2-a]pyrimidine-dione derivatives, showcasing the potential for structural analysis and design of complex heterocyclic compounds (Banfield et al., 1987).

Antimicrobial Activity of Pyrimidinone and Oxazinone Derivatives

A series of pyrimidinones, oxazinones, and their derivatives synthesized as antimicrobial agents highlights the utility of heterocyclic compounds in developing new antimicrobial strategies (Hossan et al., 2012).

Radioligand Imaging with PET

A novel series of phenylpyrazolo[1,5-a]pyrimidineacetamides, including compounds designed for labeling with fluorine-18, demonstrates applications in radioligand imaging for the translocator protein with positron emission tomography, indicating the role of heterocyclic compounds in diagnostic imaging (Dollé et al., 2008).

Anticonvulsant Activity of S-acetamide Derivatives

The synthesis and pharmacological evaluation of S-acetamide derivatives of dimethylpyrimidine as potential anticonvulsant agents underline the significance of heterocyclic chemistry in exploring new therapeutic agents (Severina et al., 2020).

Investigations into Heterocyclic Reactions

Studies on the reaction of amino-dimethylthiophene-carboxamide with iso(and isothio)cyanates under microwave irradiation for the synthesis of thieno[2,3-d]pyrimidines showcase the innovative methodologies in heterocyclic synthesis, contributing to the diversity of heterocyclic compounds (Davoodnia et al., 2009).